N1-(2-(dimethylamino)ethyl)-N2-(4-(1,1-dioxido-1,2-thiazinan-2-yl)phenyl)oxalamide

• IUPAC Name: N-[2-(dimethylamino)ethyl]-N'-[4-(1,1-dioxothiazinan-2-yl)phenyl]oxamide
• InChI: InChI=1S/C16H24N4O4S/c1-19(2)11-9-17-15(21)16(22)18-13-5-7-14(8-6-13)20-10-3-4-12-25(20,23)24/h5-8H,3-4,9-12H2,1-2H3,(H,17,21)(H,18,22)
• InChI Key: FUVJGBFDLUQBSN-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCNC(=O)C(=O)NC1=CC=C(C=C1)N2CCCCS2(=O)=O
• Molecular Formula: C16H24N4O4S
• Molecular Weight: 368.5 g/mol

Description

“N1-(2-(dimethylamino)ethyl)-N2-(4-(1,1-dioxido-1,2-thiazinan-2-yl)phenyl)oxalamide” is a chemical compound with the molecular formula C17H26N4O5S. It’s a derivative of thiazinane, a heterocyclic compound containing nitrogen and sulfur.

Molecular Structure Analysis

The molecular structure of this compound includes a thiazinane ring, which is a six-membered ring containing nitrogen and sulfur. It also contains dimethylamino and phenyl groups. The exact structure would need to be confirmed through techniques such as X-ray crystallography or NMR spectroscopy.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics such as its molecular weight, solubility, melting point, and boiling point. The molecular weight of this compound is approximately 398.477 Da. Other specific physical and chemical properties are not provided in the sources I found.

Scientific Research Applications

Photoinitiators for Polymerization

• Application : N-[2-(dimethylamino)ethyl]-N’-[4-(1,1-dioxo-1λ6,2-thiazinan-2-yl)phenyl]ethanediamide (abbreviated as ANN) derivatives have been synthesized and found to be effective photoinitiators. Specifically, ANN2 (with a secondary amine substituent) or ANN3 (with a tertiary amine substituent) can initiate free radical polymerization of acrylates under LED light at 405 nm. These compounds can also be incorporated into multi-component photoinitiating systems, resulting in efficient polymerization even under low-intensity polychromatic visible light. .

Drug Delivery Systems

• Application : The compound can be incorporated into amphiphilic copolymers, forming micelles. For instance, a cationic amphiphilic copolymer with block and graft architecture (MPEG-b-(PC-g-PDMAEMA)) self-associates in aqueous media into nanosized micelles. .

Nanogels for Drug Encapsulation

• Application : By using dispersion polymerization in a water/2-methoxyethanol medium, researchers have successfully produced well-defined sub-micron PDMAEMA-EDMA nanogels. .